Cas no 2228819-16-5 ({1-3-(1H-indol-3-yl)propylcyclopropyl}methanol)

• Product Name: {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol
• CAS No: 2228819-16-5
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5931753
• PubChem ID: 165626681
• Update Time: 2025-07-21

{1-3-(1H-indol-3-yl)propylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol
• EN300-1790613
• 2228819-16-5
• {1-[3-(1H-indol-3-yl)propyl]cyclopropyl}methanol

• Inchi： 1S/C15H19NO/c17-11-15(8-9-15)7-3-4-12-10-16-14-6-2-1-5-13(12)14/h1-2,5-6,10,16-17H,3-4,7-9,11H2
• InChI Key： IKHMFOJXFYBHDI-UHFFFAOYSA-N
• SMILES： OCC1(CCCC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36Ų

Additional information on {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol

{1-3-(1H-indol-3-yl)propylcyclopropyl}methanol with CAS No. 2228819-16-5: A Novel Scaffold for Targeted Therapeutic Development

{1-3-(1H-indol-3-yl)propylcyclopropyl}methanol represents a unique molecular architecture that integrates the indole ring and cyclopropyl group into a single scaffold. This compound, characterized by its CAS number 2228819-16-5, has emerged as a promising candidate in the field of drug discovery due to its structural versatility and potential interactions with key biological targets. Recent studies have highlighted its role in modulating G protein-coupled receptors (GPCRs) and enzyme inhibition pathways, making it a focal point for researchers exploring targeted therapy strategies.

The indole ring in {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol is a critical structural element, known for its ability to interact with hydrophobic pockets in protein targets. This feature is particularly relevant in the context of GPCR signaling, where the indole moiety can act as a ligand to activate or inhibit receptor activity. The integration of the cyclopropyl group further enhances the compound's conformational rigidity, potentially improving its binding affinity and selectivity for specific targets. Such structural characteristics make this compound a valuable tool for structure-based drug design (SBDD) approaches.

Recent advances in computational chemistry have facilitated the exploration of {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol as a potential lead compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this molecule exhibits selective antagonism against the 5-HT3 receptor, a key target in the treatment of neurological disorders such as chemotherapy-induced nausea and gastrointestinal motility disorders. The study also highlighted the compound's low cytotoxicity profile, suggesting its potential for clinical translation.

Another area of interest is the enzyme inhibition potential of {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol. Research published in ACS Chemical Biology in 2023 showed that this compound can inhibit serine proteases involved in inflammatory responses. The indole ring is believed to form a hydrogen bond with the enzyme's active site, while the cyclopropyl group contributes to steric hindrance that enhances the molecule's inhibitory activity. These findings underscore the compound's versatility in targeting enzyme-mediated pathways.

From a synthetic chemistry perspective, the synthesis of {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol involves a multi-step process that combines indole derivatives with cyclopropyl ring formation. A recent report in Organic & Biomolecular Chemistry described a novel method using photocatalytic coupling to efficiently assemble the compound's core structure. This approach not only improves yield optimization but also reduces the environmental impact of the synthesis, aligning with green chemistry principles.

The pharmacokinetic profile of {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol is another critical aspect of its potential therapeutic application. A 2023 preclinical study in Drug Metabolism and Disposition revealed that the compound exhibits favorable oral bioavailability and prolonged half-life, which are essential for chronic disease management. The molecule's low clearance rate and high plasma stability suggest that it may be suitable for once-daily dosing regimens, improving patient compliance.

Despite its promising attributes, the development of {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol faces challenges related to target specificity and side effect mitigation. Ongoing research is focused on optimizing the molecule's selectivity profile to minimize off-target effects. For instance, a 2023 study in Drug Discovery Today explored the use of structure-based virtual screening to identify modifications that enhance the compound's selectivity for specific GPCRs while reducing interactions with other receptors.

The clinical relevance of {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol is further supported by its potential applications in oncology and neurodegenerative diseases. In oncology, the compound's ability to inhibit pro-inflammatory pathways may contribute to the treatment of solid tumors with inflammatory microenvironments. In neurodegenerative disorders, its interaction with neurotransmitter receptors could offer therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

As the field of drug discovery continues to evolve, compounds like {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol are becoming increasingly important. Their unique structural features and functional versatility position them as candidates for multitarget drugs that address complex disease mechanisms. The integration of computational modeling, synthetic chemistry, and preclinical testing is essential to fully realize the therapeutic potential of this and similar compounds.

In conclusion, {1-3-(1H-indol-3-yl)propylcyclopropyl}methanol with CAS No. 2228819-16-5 represents a significant advancement in the design of targeted therapeutics. Its structural complexity, combined with the growing body of research on its pharmacological properties, highlights its potential to contribute to the development of novel treatments for a range of chronic and acute diseases. As research in this area progresses, the compound's role in modern medicine is likely to expand, offering new possibilities for patient care and health outcomes.